Cas no 106876-56-6 (1,3-Benzodioxole-4-carbonyl fluoride, 2,2-difluoro- (9CI))

1,3-Benzodioxole-4-carbonyl fluoride, 2,2-difluoro- (9CI) structure
106876-56-6 structure
Product Name:1,3-Benzodioxole-4-carbonyl fluoride, 2,2-difluoro- (9CI)
CAS No:106876-56-6
MF:C8H3F3O3
MW:204.102833032608
CID:127353
PubChem ID:45081885
Update Time:2025-04-18

1,3-Benzodioxole-4-carbonyl fluoride, 2,2-difluoro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-4-carbonyl fluoride, 2,2-difluoro- (9CI)
    • 2,2-Difluoro-1,3-benzodioxole-4-carbonylfluoride
    • 1,3-Benzodioxole-4-carbonylfluoride, 2,2-difluoro-
    • 2,2-Difluoro-2H-1,3-benzodioxole-4-carbonyl fluoride
    • DTXSID20664926
    • ZWZPONMLVROOLH-UHFFFAOYSA-N
    • SCHEMBL9726223
    • 1,3-Benzodioxole-4-carbonyl fluoride,2,2-difluoro-(9ci)
    • 106876-56-6
    • Inchi: 1S/C8H3F3O3/c9-7(12)4-2-1-3-5-6(4)14-8(10,11)13-5/h1-3H
    • InChI Key: ZWZPONMLVROOLH-UHFFFAOYSA-N
    • SMILES: FC1(OC2C=CC=C(C(=O)F)C=2O1)F

Computed Properties

  • Exact Mass: 204.00339
  • Monoisotopic Mass: 204.003
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.5
  • Topological Polar Surface Area: 35.5A^2

Experimental Properties

  • PSA: 35.53
  • LogP: 2.11780
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